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Introduction
2'-Azido guanosine (2'-AG) is a chemically modified nucleoside analog of guanosine, a

fundamental component of RNA.[1] It is distinguished by the substitution of the hydroxyl group

(-OH) at the 2' position of the ribose sugar with an azido group (-N₃).[1][2] This modification

imparts unique chemical properties, making 2'-Azido guanosine a versatile and powerful tool

in chemical biology, antiviral research, and drug development.[3][4] The azido group serves as

a bioorthogonal handle, enabling specific chemical reactions within complex biological systems

without interfering with native processes.[4] This guide provides a comprehensive overview of

the physicochemical properties, experimental protocols, and key applications of 2'-Azido
guanosine.

Physicochemical Properties
The core physicochemical characteristics of 2'-Azido guanosine are summarized below. This

data is essential for its application in experimental design, including reaction setup, solvent

selection, and analytical characterization.
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Property Value Reference(s)

IUPAC Name

2-amino-9-[(2R,3R,4R,5R)-3-

azido-3,4-dihydroxy-5-

(hydroxymethyl)oxolan-2-

yl]-1H-purin-6-one

[5]

Synonyms

2'-azido guanosine, 2'-Azido-

2'-deoxyguanosine, 2'-C-

Azidoguanosine, 2'-Azido-D-

guanosine

[5]

CAS Number 60921-30-4 [5]

Molecular Formula C₁₀H₁₂N₈O₅ [5]

Molecular Weight 324.25 g/mol [5]

Exact Mass 324.09306551 Da [5]

Melting Point

Data not available. For

reference, the melting point of

the parent compound,

Guanosine, is 250 °C

(decomposes).

[6]

Solubility

Soluble in water and

dimethylformamide (DMF).[2]

Sparingly soluble in aqueous

buffers.[7]

[2][7]

Stability

Generally stable under

physiological conditions.

Sensitive to light and moisture.

[2] Store at -20°C for long-term

stability (≥4 years for the

parent compound, Guanosine).

[2][7]

XLogP3 -0.5 [5]

Hydrogen Bond Donors 5 [5]

Hydrogen Bond Acceptors 10 [5]
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Polar Surface Area 170 Å² [5]

Purity (Typical) ≥97% by HPLC

Experimental Protocols & Methodologies
The unique properties of 2'-Azido guanosine are leveraged through various experimental

procedures. Detailed below are methodologies for its synthesis, incorporation into RNA, and

subsequent functional application.

Synthesis of 2'-Azido Guanosine Modified
Oligonucleotides
The site-specific incorporation of 2'-Azido guanosine into RNA oligonucleotides is most

commonly achieved via solid-phase synthesis.[1][4] While the azido group presents challenges

for standard phosphoramidite chemistry, successful incorporation is achieved using

phosphotriester or optimized phosphoramidite approaches.[1]

Protocol: Solid-Phase RNA Synthesis (General Cycle)

The synthesis is performed on an automated DNA/RNA synthesizer using a solid support, such

as controlled-pore glass (CPG).[8][9] The process follows a four-step cycle for each nucleotide

addition:

Detritylation: The acid-labile 5'-dimethoxytrityl (DMT) protecting group is removed from the

support-bound nucleoside using an acid (e.g., trichloroacetic acid in dichloromethane) to

expose the 5'-hydroxyl group.[9]

Coupling: The 2'-Azido guanosine phosphoramidite building block is activated (e.g., with

tetrazole) and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.[10]

A large excess of the phosphoramidite is used to drive the reaction to completion.[9]

Capping: Any unreacted 5'-hydroxyl groups are acetylated (capped) using a mixture of acetic

anhydride and 1-methylimidazole. This prevents the formation of failure sequences in

subsequent cycles.[10]
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Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable

phosphate triester using an oxidizing agent, typically an iodine solution in the presence of

water and pyridine.[10]

This cycle is repeated until the desired full-length oligonucleotide is assembled. Following

synthesis, the oligonucleotide is cleaved from the solid support and all protecting groups are

removed using a base (e.g., aqueous ammonia).[8] The crude product is then purified, typically

by HPLC.[11]

Bioorthogonal Labeling via Click Chemistry
The azido group of 2'-AG is a key functional handle for bioorthogonal "click chemistry," most

notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[2][4] This reaction allows

for the efficient and specific attachment of reporter molecules, such as fluorescent dyes or

affinity tags, to the modified RNA.

Protocol: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on RNA

This protocol is adapted from a method for fluorescently labeling 2'-azido modified RNA.[12]

Preparation: In a sterile, RNase-free microfuge tube, lyophilize 60 nmol of the 2'-azido

modified RNA.

Reagent Mix: Prepare a reaction mixture by adding the following components to achieve the

specified final concentrations in a total volume of 60 µL:

2'-azido RNA: 1 mM

Alkyne-modified fluorescent dye (e.g., F545-alkyne): 2 mM

Copper(II) Sulfate (CuSO₄): 5 mM

Sodium Ascorbate: 10 mM (freshly prepared)

Solvent: H₂O/Acetonitrile (4:1 ratio)

Reaction:
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Degas the reaction mixture.

Incubate for 3-4 hours at 50°C under an inert argon atmosphere.

Purification and Analysis: The resulting labeled RNA can be purified and analyzed by

methods such as anion exchange chromatography or HPLC to separate the labeled product

from unreacted components.[12]

Gene Silencing with 2'-Azido Guanosine Modified siRNA
2'-Azido modifications are well-tolerated in small interfering RNA (siRNA) guide strands and

can enhance properties like nuclease resistance without compromising gene-silencing activity.

[12]

Protocol: siRNA-Mediated Gene Silencing Assay (General)

This protocol outlines the general steps for assessing the biological activity of 2'-azido modified

siRNAs.

Cell Culture: Plate the target cells (e.g., chicken DF-1 fibroblasts for BASP1 gene silencing)

in appropriate culture dishes and grow to a suitable confluency (e.g., 50-70%).[12]

Transfection:

Prepare complexes of the siRNA (unmodified control, scrambled control, and 2'-azido

modified siRNA) with a suitable transfection reagent (e.g., lipofection reagents or

electroporation/nucleofection).

Add the siRNA complexes to the cells at a predetermined final concentration (e.g., 0.24

nmol for a 60 mm dish).[12]

Incubation: Incubate the cells for a period sufficient to allow for mRNA degradation and

protein knockdown (typically 24-72 hours).

Analysis of Gene Expression:

RNA Level: Isolate total RNA from the cells. Analyze the target mRNA levels using

quantitative real-time PCR (qPCR) or Northern blotting. A significant decrease in mRNA in
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cells treated with the target-specific siRNA compared to controls indicates successful

silencing.[13]

Protein Level: Lyse the cells and isolate total protein. Analyze the target protein levels

using Western blotting. A reduction in the target protein band intensity confirms gene

silencing at the protein level.[13]

Applications in Signaling Pathways and
Experimental Workflows
2'-Azido guanosine is instrumental in dissecting complex biological processes. Its ability to be

incorporated into nascent RNA allows for the study of RNA dynamics, and its role as a

nucleoside analog enables investigation into signaling pathways.

NF-κB Signaling Pathway
The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway is a

crucial signaling cascade involved in inflammation, immunity, and cell survival.[14] In its

inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon

stimulation by signals like TNF-α or LPS, the IκB kinase (IKK) complex is activated, leading to

the phosphorylation and subsequent degradation of IκB. This frees NF-κB to translocate to the

nucleus and activate the transcription of target genes.[3][15] Research has indicated that 2'-
Azido guanosine can inhibit NF-κB binding activity, suggesting its potential as a tool to

modulate this critical pathway.

Caption: The classical NF-κB signaling pathway.

Experimental Workflows
The unique chemical nature of 2'-Azido guanosine enables powerful experimental workflows

for RNA analysis.

1. Click Chemistry Labeling Workflow

This workflow outlines the process of attaching a molecule of interest (e.g., a fluorophore) to an

RNA molecule that has been site-specifically modified with 2'-Azido guanosine. This is

fundamental for RNA visualization and tracking studies.
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Caption: Workflow for labeling RNA via CuAAC "Click Chemistry".

2. Azidonucleoside-Incorporated RNA-Seq (AIR-seq) Workflow

AIR-seq is a metabolic labeling technique used to study RNA dynamics, such as transcription

and degradation rates, across the transcriptome. Cells are pulsed with 2'-Azido guanosine
(AzG), which is incorporated into newly synthesized RNA. The azido-tagged RNA can then be

enriched and sequenced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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